N,N-Dimethyl-4-nitroaniline
N,N-Dimethyl-4-nitroaniline
Brand Name:
Vulcanchem
CAS No.:
100-23-2
VCID:
VC20760971
InChI:
InChI=1S/C8H10N2O2/c1-9(2)7-3-5-8(6-4-7)10(11)12/h3-6H,1-2H3
SMILES:
CN(C)C1=CC=C(C=C1)[N+](=O)[O-]
Molecular Formula:
C8H10N2O2
Molecular Weight:
166.18 g/mol
N,N-Dimethyl-4-nitroaniline
CAS No.: 100-23-2
Cat. No.: VC20760971
Molecular Formula: C8H10N2O2
Molecular Weight: 166.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 100-23-2 |
|---|---|
| Molecular Formula | C8H10N2O2 |
| Molecular Weight | 166.18 g/mol |
| IUPAC Name | N,N-dimethyl-4-nitroaniline |
| Standard InChI | InChI=1S/C8H10N2O2/c1-9(2)7-3-5-8(6-4-7)10(11)12/h3-6H,1-2H3 |
| Standard InChI Key | QJAIOCKFIORVFU-UHFFFAOYSA-N |
| SMILES | CN(C)C1=CC=C(C=C1)[N+](=O)[O-] |
| Canonical SMILES | CN(C)C1=CC=C(C=C1)[N+](=O)[O-] |
| Melting Point | 164.0 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator